Cas no 1804758-46-0 (Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804758-46-0
• MF: C₁₂H₁₃ClF₃NO₄
• MW: 327.684133291245
• CID: 4840019
• Update Time: 2025-10-21

Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C12H13ClF3NO4/c1-3-20-11(18)4-7-10(21-12(14,15)16)5-9(19-2)8(6-13)17-7/h5H,3-4,6H2,1-2H3
• InChI Key： LHFNZXLIQIODFA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(CC(=O)OCC)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate, identified by the CAS number 1804758-46-0, is a complex organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile scaffold for attaching various functional groups. The presence of a trifluoromethoxy group at position 5 and a methoxy group at position 3 imparts unique electronic properties, making it highly reactive and suitable for diverse chemical transformations.

The synthesis of Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate involves multi-step reactions, often starting from simple precursors like pyridine derivatives. The introduction of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution or coupling reactions, while the methoxy group is introduced via alkylation or acylation processes. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound with high purity.

One of the most notable applications of Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate is in the field of pest control. Studies have shown that this compound exhibits potent insecticidal activity against a wide range of agricultural pests, including aphids and beetles. Its ability to disrupt insect nervous systems makes it an effective alternative to traditional pesticides, which often face resistance issues due to overuse.

In the pharmaceutical industry, this compound has been explored as a potential lead molecule for developing new drugs targeting various diseases. For instance, research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its trifluoromethoxy group contributes to enhanced bioavailability and stability, making it a promising candidate for drug development.

The electronic properties of Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate also make it valuable in materials science. Its ability to act as a π-electron donor or acceptor in conjugated systems has led to its use in designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have highlighted its potential in improving the efficiency and stability of OLEDs, which are widely used in display technologies.

From an environmental perspective, the biodegradation of Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate has been extensively studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, this compound undergoes rapid degradation into less harmful byproducts, reducing its environmental footprint compared to some conventional chemicals.

In conclusion, Ethyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No: 1804758-46-0) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups endow it with remarkable reactivity and versatility, making it an essential component in modern chemical research and development.